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Compound Name: 3,5-Dinitrobenzaldehyde

Cat. No.: B077469

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrobenzaldehyde is a significant chemical compound characterized by a benzene ring
substituted with an aldehyde group and two nitro groups at the meta positions. This
arrangement of functional groups imparts unique reactivity, making it a valuable reagent and
building block in organic synthesis and analytical chemistry. This technical guide provides a
comprehensive overview of the discovery, historical synthesis, and evolution of applications of
3,5-Dinitrobenzaldehyde, supported by detailed experimental protocols, quantitative data, and
workflow visualizations.

Discovery and Early Synthesis

The precise first synthesis of 3,5-Dinitrobenzaldehyde is not definitively documented in readily
available historical chemical literature. However, the synthesis of related dinitro-aromatic
compounds was an active area of research in the late 19th century. For instance, the synthesis
of 2,4-dinitrobenzaldehyde from 2,4-dinitrotoluene was described in the early 20th century,
suggesting that methods for preparing dinitrobenzaldehyde isomers were being explored.

One of the earliest documented methods for preparing 3,5-Dinitrobenzaldehyde involved the
reduction of 4-bromo-3,5-dinitrobenzaldehyde with copper(l) hydride.[1] A more widely
recognized and detailed synthesis, however, is the reduction of 3,5-dinitrobenzoyl chloride. This
method, detailed in Organic Syntheses, has become a standard laboratory procedure.[2]
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Physicochemical and Spectroscopic Data

Accurate and reliable data are crucial for the application of any chemical compound. The
following tables summarize the key physical, chemical, and spectroscopic properties of 3,5-
Dinitrobenzaldehyde.

Table 1: Physical and Chemical Properties of 3,5-Dinitrobenzaldehyde

Property Value Source(s)
Molecular Formula C7HaN20s [3]
Molecular Weight 196.12 g/mol [3]
Melting Point 85 °C [2]
Boiling Point 323.9 £ 32.0 °C (Predicted) [2]
Density 1.571 + 0.06 g/cm? (Predicted) [2]
Appearance Tan solid [2]
Solubility Soluble in ethanol. [4]

Table 2: Spectroscopic Data of 3,5-Dinitrobenzaldehyde
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Spectrum Type Key Peaks/Signals

Predicted shifts would show the aldehyde proton

as a singlet downfield, and the aromatic protons

1H NMR . . . . .
with characteristic splitting patterns for a 1,3,5-
trisubstituted benzene ring.
Predicted spectrum would show a peak for the
carbonyl carbon of the aldehyde, and distinct
13C NMR

signals for the substituted and unsubstituted

carbons of the aromatic ring.

Characteristic peaks are expected for the C=0
infrared (IR) stretch of the aldehyde, N-O stretching of the
nfrare

nitro groups, and C-H stretching of the aromatic

ring and aldehyde.

The mass spectrum would show the molecular
Mass Spectrometry (MS) ion peak and characteristic fragmentation

patterns.

Key Synthetic Methodologies: Experimental
Protocols

The synthesis of 3,5-Dinitrobenzaldehyde can be achieved through various routes. Below are
detailed protocols for some of the most significant methods.

Synthesis via Reduction of 3,5-Dinitrobenzoyl Chloride

This is a widely used and reliable method for the laboratory-scale synthesis of 3,5-
Dinitrobenzaldehyde.[2]

Experimental Protocol:

o Preparation of the Reducing Agent: A solution of lithium aluminum tri-tert-butoxyhydride in
dry diglyme is prepared.
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Reaction Setup: A three-necked, round-bottomed flask is equipped with a stirrer, a dropping
funnel with a nitrogen inlet, and a thermometer. The flask is charged with 3,5-dinitrobenzoyl
chloride and dry diglyme and cooled to -78 °C.

Reduction: The lithium aluminum tri-tert-butoxyhydride solution is added dropwise to the
stirred solution of 3,5-dinitrobenzoyl chloride, maintaining the temperature between -78 °C
and -68 °C.

Workup: The reaction mixture is poured into a beaker containing hydrochloric acid, saturated
sodium chloride solution, and ice. The product is then extracted with benzene.

Purification: The benzene extracts are washed, dried, and concentrated under reduced
pressure to yield crude 3,5-dinitrobenzaldehyde. Further purification can be achieved by
recrystallization.[2]
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Synthesis of 3,5-Dinitrobenzaldehyde via Reduction
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Synthesis of 3,5-Dinitrobenzaldehyde Workflow
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Potential Synthesis from 3,5-Dinitrotoluene

While a detailed, readily available protocol for the direct synthesis of 3,5-Dinitrobenzaldehyde
from 3,5-dinitrotoluene is scarce, the synthesis of the 2,4-isomer from 2,4-dinitrotoluene
suggests a plausible synthetic route. This would likely involve the oxidation of the methyl group
to an aldehyde.

Historical and Current Applications

3,5-Dinitrobenzaldehyde and its derivatives have historically been and continue to be
important reagents in several areas of chemistry.

Derivatizing Agent in Analytical Chemistry

One of the primary historical applications of compounds like 3,5-Dinitrobenzaldehyde is in the
derivatization of alcohols and amines for qualitative and quantitative analysis. The aldehyde
group reacts with primary amines to form Schiff bases (imines), and can be used to prepare
crystalline derivatives of various compounds for identification by melting point determination.

While 3,5-dinitrobenzoic acid is more commonly cited for the derivatization of alcohols to form
solid esters, the underlying principle of creating a solid, easily crystallizable derivative with a
sharp melting point is the same. These dinitro-aromatic derivatives were particularly useful
before the widespread availability of spectroscopic techniques.
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Derivatization of Alcohols with 3,5-Dinitrobenzoyl Chloride

Alcohol (R-OH) 3,5-Dinitrobenzoyl Chloride

3,5-Dinitrobenzoate Ester
(Crystalline Solid)

Melting Point Determination
&
Chromatographic Analysis

Click to download full resolution via product page

Use in Alcohol Derivatization for Analysis

Intermediate in Organic Synthesis

3,5-Dinitrobenzaldehyde serves as a versatile intermediate in the synthesis of more complex
molecules. The nitro groups can be reduced to amino groups, opening up a wide range of
further chemical transformations. For example, it is used in the synthesis of substituted n-

heterocycles that have shown antibacterial activity.[5]

Conclusion

3,5-Dinitrobenzaldehyde, a compound with a rich history rooted in the development of organic
synthesis, continues to be a relevant and useful molecule in modern chemistry. From its early,
though not definitively documented, discovery to its well-established synthetic protocols, it has
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served as a key tool for both the identification and the creation of other chemical entities. Its
utility as a derivatizing agent highlights a pivotal era in analytical chemistry, while its role as a
synthetic intermediate underscores its ongoing importance in the development of new
molecules with potential applications in materials science and medicinal chemistry. The
detailed understanding of its properties and synthesis is essential for researchers and
professionals who wish to harness its unique chemical reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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